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Compound of Interest

Compound Name: 4-Isopropyloctane

Cat. No.: B14544512 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Isopropyloctane

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-isopropyloctane. It is intended for researchers, scientists, and professionals in

drug development and chemical synthesis who require detailed data and experimental context

for this compound.

Compound Identity and Structure
4-Isopropyloctane is a branched-chain alkane with the chemical formula C11H24. Its structure

consists of an eight-carbon chain (octane) with an isopropyl group attached to the fourth

carbon atom.

IUPAC Name: 4-(1-methylethyl)octane or 4-propyloctane[1][2]

Synonyms: 4-(Propan-2-yl)octane[1]

CAS Number: 62016-15-3[1][3]

Molecular Formula: C11H24[1][4][5]

Canonical SMILES: CCCCC(CCC)C(C)C[3][6][7]

InChIKey: VSJAVEFYQMREHJ-UHFFFAOYSA-N[6][7]
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The following table summarizes the key quantitative physicochemical properties of 4-
isopropyloctane.

Property Value Source

Molecular Weight 156.31 g/mol [1][6][7]

Boiling Point 178 - 184 °C [4][5][6]

Melting Point -57.06 °C (estimate) [4][5]

Density 0.748 - 0.753 g/mL [4][5][6]

Refractive Index 1.419 - 1.423 [4][5][6]

XLogP3 5.6 [1][3]

Hydrogen Bond Donor Count 0 [1][3]

Hydrogen Bond Acceptor

Count
0 [1][3]

Rotatable Bond Count 6 [1][3]

Heavy Atom Count 11 [1][3]

Complexity 74.1 [1][3]

Solubility: As a nonpolar alkane, 4-isopropyloctane is expected to be soluble in nonpolar

organic solvents (like other hydrocarbons, ethers, and chlorinated solvents) and insoluble or

sparingly soluble in polar solvents such as water.[8] This is consistent with the general principle

that "like dissolves like."

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties are outlined below.

These are generalized protocols and may require optimization for specific laboratory

conditions.

Determination of Boiling Point (Thiele Tube Method)
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The boiling point is a crucial indicator of purity for a liquid compound.[9] The Thiele tube

method is a common and efficient technique that requires a small sample volume.[10]

Methodology:

Sample Preparation: Fill a small glass vial (Durham tube) approximately half-full with the 4-
isopropyloctane sample.[10]

Capillary Tube Insertion: Place a capillary tube (sealed at one end) into the vial with the open

end down.[10]

Apparatus Assembly: Attach the vial to a thermometer using a rubber band, ensuring the

bottom of the vial is level with the thermometer bulb.[10]

Heating: Insert the assembly into a Thiele tube containing a high-boiling point oil (e.g.,

mineral oil), making sure the sample is immersed in the oil.[9][10]

Observation: Gently heat the side arm of the Thiele tube.[10] Observe the capillary tube. As

the temperature rises, a stream of bubbles will emerge from the capillary tube. This occurs

when the vapor pressure of the sample exceeds the atmospheric pressure.[9]

Boiling Point Reading: Remove the heat source once a steady and rapid stream of bubbles

is observed. As the apparatus cools, the bubbling will slow down. The boiling point is the

temperature at which the liquid is drawn back into the capillary tube.[10]

Pressure Correction: Record the atmospheric pressure. If the pressure is not at sea level (1

atm), a correction may be necessary.

Determination of Density
The density of a liquid can be determined by accurately measuring its mass and volume.[11]

[12]

Methodology:

Mass of Empty Container: Use an electronic balance to measure the mass of a clean, dry

graduated cylinder or pycnometer (density bottle).[11][13]
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Volume Measurement: Add a known volume of 4-isopropyloctane to the graduated cylinder.

Read the volume from the bottom of the meniscus at eye level to avoid parallax error.[11]

Mass of Filled Container: Weigh the graduated cylinder containing the liquid sample.[11][13]

Calculation:

Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the

mass of the filled cylinder.[13]

Calculate the density using the formula: Density = Mass / Volume.[11][12]

Repeatability: For improved accuracy, repeat the measurement several times and calculate

the average density.[11]

Purity and Identity Confirmation by Gas
Chromatography (GC)
Gas chromatography is a powerful technique for separating and analyzing volatile compounds

like alkanes.[14][15][16] It can be used to assess the purity of a 4-isopropyloctane sample

and confirm its identity by comparing its retention time to a known standard.

Methodology:

Instrument Setup:

Column: Use a non-polar capillary column suitable for hydrocarbon analysis (e.g., coated

with a silicone polymer).[14]

Carrier Gas: Use an inert carrier gas such as helium or nitrogen.

Temperatures: Set the injector and detector (e.g., Flame Ionization Detector - FID)

temperatures appropriately to ensure sample vaporization and detection.

Oven Program: Set a temperature program for the oven, which may start at a lower

temperature and ramp up to elute all components.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b14544512?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.docbrown.info/ephysics/heat5-4.htm
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.docbrown.info/ephysics/heat5-4.htm
https://academic.oup.com/chromsci/article-pdf/24/4/164/947052/24-4-164.pdf
https://pubs.acs.org/doi/10.1021/ac60190a012
https://sites.pitt.edu/~ceder/lab6/exp6text.html
https://www.benchchem.com/product/b14544512?utm_src=pdf-body
https://academic.oup.com/chromsci/article-pdf/24/4/164/947052/24-4-164.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14544512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Preparation: Prepare a standard solution containing known straight-chain alkanes

(e.g., octane through dodecane) to calibrate the system and establish a relationship between

retention time and boiling point/carbon number.[16]

Sample Preparation: Dilute the 4-isopropyloctane sample in a suitable volatile solvent (e.g.,

hexane).

Injection: Inject a small volume (e.g., 1 µL) of the standard mixture into the gas

chromatograph.[16] Record the retention times of each component.

Sample Analysis: Inject the prepared 4-isopropyloctane sample using the same method.

[16]

Data Analysis:

Identification: Compare the retention time of the major peak in the sample chromatogram

to the retention times of the standards. Branched alkanes typically have shorter retention

times than their straight-chain isomers.

Purity Assessment: Calculate the area of the main peak as a percentage of the total area

of all peaks in the chromatogram to estimate the purity of the sample.

Visualizations
The following diagrams illustrate key logical and experimental workflows relevant to the

analysis of 4-isopropyloctane.
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Physicochemical Property Hierarchy
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Caption: Logical hierarchy of 4-isopropyloctane's physicochemical properties.
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Experimental Workflow: Purity & Identity Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14544512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14544512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

